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Compound of Interest

Compound Name: 7-Hydroxy Granisetron-d3

Cat. No.: B1258149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol and data for the analysis of 7-Hydroxy
Granisetron-d3 using mass spectrometry. 7-Hydroxy Granisetron is a primary metabolite of

Granisetron, a potent 5-HT3 receptor antagonist used as an antiemetic. The deuterated internal

standard, 7-Hydroxy Granisetron-d3, is crucial for the accurate quantification of the

metabolite in biological matrices.[1] This application note outlines the predicted fragmentation

pattern of 7-Hydroxy Granisetron-d3, a detailed experimental protocol for its analysis, and a

summary of expected mass-to-charge ratios (m/z) for key fragments.

Chemical Structures
7-Hydroxy Granisetron:

Molecular Formula: C₁₈H₂₄N₄O₂[2]

IUPAC Name: 7-hydroxy-1-methyl-N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-yl)indazole-3-

carboxamide[2]

7-Hydroxy Granisetron-d3:
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Molecular Formula: C₁₈H₂₁D₃N₄O₂[1][3]

Note: The deuterium atoms are typically located on the N-methyl group of the indazole ring

for use as an internal standard.

Predicted Mass Spectrometry Fragmentation
Pattern
The fragmentation of 7-Hydroxy Granisetron-d3 in positive ion mode electrospray ionization

(ESI) is anticipated to follow pathways similar to Granisetron and other related indole-

containing compounds. The protonated molecule [M+H]⁺ is expected to be the precursor ion.

Subsequent fragmentation (MS/MS) will likely involve cleavage at the amide bond and within

the azabicyclo[3.3.1]nonane ring system.

The primary fragmentation pathways are predicted to be:

Neutral loss of the indazole carboxamide moiety: Cleavage of the amide bond can result in

the formation of a charged 9-methyl-9-azabicyclo[3.3.1]nonan-3-yl fragment.

Fragmentation of the azabicyclo[3.3.1]nonane ring: This can lead to several characteristic

product ions.

Cleavage within the hydroxylated indazole ring: While less common, fragmentation of the

indazole ring itself may occur.

Quantitative Data Summary
The following table summarizes the predicted m/z values for the parent ion and major fragment

ions of 7-Hydroxy Granisetron-d3. These values are calculated based on the monoisotopic

masses.
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Ion Description Predicted m/z

[M+H]⁺ (Precursor Ion) 332.2

Fragment 1 (Loss of C₉H₇N₂O₂) 155.1

Fragment 2 (Azabicyclononane moiety) 141.1

Fragment 3 (Indazole moiety) 192.1

Experimental Protocol
This protocol provides a general framework for the analysis of 7-Hydroxy Granisetron-d3
using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Optimization may be

required based on the specific instrumentation and matrix.

4.1. Sample Preparation (Plasma)

Protein Precipitation: To 100 µL of plasma, add 300 µL of acetonitrile containing the internal

standard (e.g., 7-Hydroxy Granisetron-d3).

Vortex: Vortex the mixture for 1 minute to precipitate proteins.

Centrifugation: Centrifuge at 10,000 x g for 10 minutes.

Supernatant Transfer: Transfer the supernatant to a clean tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

4.2. Liquid Chromatography (LC) Conditions

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.
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Gradient:

0-0.5 min: 5% B

0.5-3.0 min: 5-95% B

3.0-4.0 min: 95% B

4.0-4.1 min: 95-5% B

4.1-5.0 min: 5% B

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

4.3. Mass Spectrometry (MS) Conditions

Ionization Mode: Electrospray Ionization (ESI), Positive.

Scan Type: Multiple Reaction Monitoring (MRM).

Precursor Ion (Q1): m/z 332.2.

Product Ions (Q3): m/z 155.1 and 141.1 (quantifier and qualifier, respectively).

Collision Energy (CE): Optimization required, typically in the range of 15-30 eV.

Ion Source Parameters:

Capillary Voltage: 3.5 kV.

Source Temperature: 150°C.

Desolvation Temperature: 400°C.

Desolvation Gas Flow: 800 L/hr.
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Cone Gas Flow: 50 L/hr.

Predicted Fragmentation Pathway Diagram
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Click to download full resolution via product page

Caption: Predicted fragmentation pathway of 7-Hydroxy Granisetron-d3.
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Caption: Workflow for the analysis of 7-Hydroxy Granisetron-d3.
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This application note provides a comprehensive guide for the mass spectrometric analysis of 7-
Hydroxy Granisetron-d3. The provided protocols and predicted fragmentation data will be a

valuable resource for researchers in drug metabolism, pharmacokinetics, and bioanalytical

chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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